Cas no 1094031-65-8 (2-{[(4-fluorophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole hydrochloride)

• Product Name: 2-{[(4-fluorophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole hydrochloride
• CAS No: 1094031-65-8
• MF: C₁₀H₁₂ClFN₂S
• MW: 246.732083320618
• MDL: MFCD00484352
• CID: 4679742
• PubChem ID: 20999060
• Update Time: 2025-10-25

2-{[(4-fluorophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[(4-fluorobenzyl)thio]-4,5-dihydro-1H-imidazole hydrochloride
• Z48834218
• 2-{[(4-fluorophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole hydrochloride

• MDL： MFCD00484352
• Inchi： 1S/C10H11FN2S.ClH/c11-9-3-1-8(2-4-9)7-14-10-12-5-6-13-10;/h1-4H,5-7H2,(H,12,13);1H
• InChI Key： GTQAVONEWPZXNM-UHFFFAOYSA-N
• SMILES： Cl.S(CC1C=CC(=CC=1)F)C1=NCCN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 212
• Topological Polar Surface Area: 49.7

Additional information on 2-{[(4-fluorophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole hydrochloride

Research Brief on 2-{[(4-fluorophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole hydrochloride (CAS: 1094031-65-8)

The compound 2-{[(4-fluorophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole hydrochloride (CAS: 1094031-65-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of enzyme inhibition and receptor modulation. Recent studies have explored its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

One of the key areas of interest surrounding this compound is its role as a potential inhibitor of specific enzymes involved in metabolic pathways. Recent in vitro studies have demonstrated its efficacy in targeting enzymes such as monoamine oxidases (MAOs) and carbonic anhydrases, which are implicated in various neurological and metabolic disorders. The presence of the fluorophenyl moiety and the imidazole core in its structure is believed to contribute to its high binding affinity and selectivity, making it a promising candidate for further optimization.

In addition to its enzyme inhibitory properties, 2-{[(4-fluorophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole hydrochloride has also been evaluated for its potential as a modulator of G-protein-coupled receptors (GPCRs). Preliminary findings suggest that this compound may interact with adrenergic and serotonin receptors, which could have implications for the treatment of cardiovascular and psychiatric conditions. However, further in vivo studies are required to validate these observations and assess the compound's pharmacokinetic and safety profiles.

The synthesis of this compound has also been a focus of recent research, with efforts directed toward improving yield and purity. Novel synthetic routes have been proposed, leveraging advances in green chemistry and catalytic methods to reduce environmental impact. These developments are critical for scaling up production and facilitating preclinical studies.

In conclusion, 2-{[(4-fluorophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole hydrochloride represents a versatile scaffold with significant potential in drug discovery. Its dual functionality as an enzyme inhibitor and receptor modulator, combined with its synthetic accessibility, positions it as a valuable tool for researchers. Future studies should focus on elucidating its in vivo efficacy and toxicity to pave the way for clinical applications.